(E)-4-(Dimethylamino)-N-(3,3,3-trifluoro-2-morpholin-4-ylpropyl)but-2-enamide

• IUPAC Name: (E)-4-(dimethylamino)-N-(3,3,3-trifluoro-2-morpholin-4-ylpropyl)but-2-enamide
• InChI: InChI=1S/C13H22F3N3O2/c1-18(2)5-3-4-12(20)17-10-11(13(14,15)16)19-6-8-21-9-7-19/h3-4,11H,5-10H2,1-2H3,(H,17,20)/b4-3+
• InChI Key: MCMOQILQAKKBAQ-ONEGZZNKSA-N
• Canonical SMILES: CN(C)CC=CC(=O)NCC(C(F)(F)F)N1CCOCC1
• Isomeric SMILES: CN(C)C/C=C/C(=O)NCC(C(F)(F)F)N1CCOCC1
• Molecular Formula: C13H22F3N3O2
• Molecular Weight: 309.33 g/mol

Description

(E)-4-(Dimethylamino)-N-(3,3,3-trifluoro-2-morpholin-4-ylpropyl)but-2-enamide, also known as DMF-TFMPP, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound belongs to the class of phenylpiperazine derivatives and has been found to have various biochemical and physiological effects.

Mechanism of Action

(E)-4-(Dimethylamino)-N-(3,3,3-trifluoro-2-morpholin-4-ylpropyl)but-2-enamide acts as a partial agonist at the 5-HT1A receptor and a full agonist at the 5-HT2A receptor. This compound has also been found to have affinity for the 5-HT2C receptor. The activation of these receptors by (E)-4-(Dimethylamino)-N-(3,3,3-trifluoro-2-morpholin-4-ylpropyl)but-2-enamide leads to the release of various neurotransmitters, including serotonin, dopamine, and norepinephrine.
Biochemical and Physiological Effects:
(E)-4-(Dimethylamino)-N-(3,3,3-trifluoro-2-morpholin-4-ylpropyl)but-2-enamide has been found to have various biochemical and physiological effects. It has been shown to increase serotonin and dopamine release in the brain, leading to increased mood and decreased anxiety. (E)-4-(Dimethylamino)-N-(3,3,3-trifluoro-2-morpholin-4-ylpropyl)but-2-enamide has also been found to increase heart rate and blood pressure, as well as cause pupil dilation.

Advantages and Limitations for Lab Experiments

One advantage of using (E)-4-(Dimethylamino)-N-(3,3,3-trifluoro-2-morpholin-4-ylpropyl)but-2-enamide in lab experiments is its well-characterized mechanism of action. This compound has been extensively studied and its effects on various receptors are well understood. However, one limitation is that (E)-4-(Dimethylamino)-N-(3,3,3-trifluoro-2-morpholin-4-ylpropyl)but-2-enamide has been found to have off-target effects on other receptors, which may complicate data interpretation.

Future Directions

There are several future directions for research on (E)-4-(Dimethylamino)-N-(3,3,3-trifluoro-2-morpholin-4-ylpropyl)but-2-enamide. One area of interest is its potential use in the treatment of neurological disorders, such as anxiety and depression. Another area of interest is its effects on other neurotransmitter systems, such as the GABAergic and glutamatergic systems. Additionally, further research is needed to fully understand the off-target effects of (E)-4-(Dimethylamino)-N-(3,3,3-trifluoro-2-morpholin-4-ylpropyl)but-2-enamide on other receptors.

Synthesis Methods

The synthesis of (E)-4-(Dimethylamino)-N-(3,3,3-trifluoro-2-morpholin-4-ylpropyl)but-2-enamide involves the reaction of 1-(3,3,3-trifluoro-2-hydroxypropyl)piperazine with 4-(dimethylamino)but-2-enoyl chloride. This reaction results in the formation of (E)-4-(Dimethylamino)-N-(3,3,3-trifluoro-2-morpholin-4-ylpropyl)but-2-enamide as a white solid with a melting point of 120-121°C.

Scientific Research Applications

(E)-4-(Dimethylamino)-N-(3,3,3-trifluoro-2-morpholin-4-ylpropyl)but-2-enamide has been extensively studied for its potential use in scientific research. It has been found to have various effects on the central nervous system, including serotonin receptor agonist activity. (E)-4-(Dimethylamino)-N-(3,3,3-trifluoro-2-morpholin-4-ylpropyl)but-2-enamide has also been studied for its potential use in the treatment of various neurological disorders, such as anxiety and depression.